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Compound of Interest

Compound Name: Tin(ll) sulfide

Cat. No.: B7800374

In the landscape of thin-film photovoltaic technologies, Tin Sulfide (SnS) and Copper Indium
Gallium Selenide (CIGS) have emerged as significant materials of interest for researchers and
scientists. While CIGS solar cells have achieved high efficiencies and are a more mature
technology, SnS presents a compelling case due to its earth-abundant and non-toxic
constituent elements. This guide provides an objective comparison of their performance,
supported by experimental data, and details the methodologies for their fabrication and
characterization.

Performance Metrics: A Quantitative Comparison

The performance of a solar cell is primarily evaluated by its power conversion efficiency (PCE),
open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF). The following
table summarizes these key performance parameters for both SnS and CIGS solar cells,
compiled from various research findings. It is important to note that the performance of thin-film
solar cells is highly dependent on the fabrication technique and specific device architecture.
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Performance Metric SnS Solar Cells CIGS Solar Cells

0.036% - 7.11%][1], with record  10.57% - 23.35%][4][5], with
Power Conversion Efficiency efficiencies of 3.88% (thermal laboratory cells exceeding
(PCE) evaporation) and 4.36% 22%][6] and a record of 23.64%
(atomic layer deposition)[2][3] claimed in 2024[7]

Open-Circuit Voltage (Voc) 0.053 V - 0.359 V[1][8] 0.519 V- 0.8 V[4][9]
Short-Circuit Current Density 0.66 mA/cmz - 30.83 32.08 mA/cmz - 42.1
(Jsc) mA/cm?[1][10] mA/cm?[9][11]

Fill Factor (FF) 32.4% - 47.65%[1][10] 61% - 85.99%[4][9]

Experimental Protocols

The fabrication and characterization of SnS and CIGS solar cells involve a series of well-
defined steps. The following sections outline the typical experimental methodologies for
producing and evaluating these devices.

Fabrication of SnS Solar Cells

Tin sulfide solar cells are commonly fabricated on a glass substrate, with the following
sequential layer deposition:

o Substrate Preparation: Soda-lime glass (SLG) substrates are cleaned ultrasonically in a
sequence of detergent, deionized water, acetone, and isopropanol, followed by drying with
nitrogen gas.

o Back Contact Deposition: A layer of Molybdenum (Mo) is deposited on the cleaned substrate,
typically via sputtering, to serve as the back electrical contact.[2][3]

e SnS Absorber Layer Deposition: The p-type SnS absorber layer can be deposited using
various techniques, including:

o Thermal Evaporation: A common and scalable method where SnS powder is evaporated
and condensed onto the substrate.[2][3]
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o Atomic Layer Deposition (ALD): This technique allows for precise thickness control and
has yielded record-efficiency SnS cells.[2][3]

o Co-evaporation: Involves the simultaneous evaporation of tin and sulfur from separate
sources.[1]

o Chemical Bath Deposition (CBD): A solution-based method that is cost-effective and
suitable for large-area deposition.[12]

e Annealing: The deposited SnS film is often annealed in a controlled atmosphere (e.g., H2S
gas) to improve crystallinity and grain size.[2]

o Buffer Layer Deposition: An n-type buffer layer, such as Cadmium Sulfide (CdS) or Zinc
Oxysulfide (Zn(0,S)), is deposited on the SnS layer to form the p-n heterojunction.[2][13]

o Transparent Conducting Oxide (TCO) Deposition: A transparent front contact, typically
Indium Tin Oxide (ITO) or Aluminum-doped Zinc Oxide (AZO), is sputtered onto the buffer
layer.

e Front Grid Metallization: A metal grid (e.g., Aluminum) is deposited on the TCO layer to
facilitate current collection.

Fabrication of CIGS Solar Cells

The fabrication process for CIGS solar cells shares similarities with that of SnS but involves the
co-deposition of multiple elements:

» Substrate and Back Contact: Similar to SnS cells, Mo-coated soda-lime glass is the standard
substrate and back contact.[10]

o CIGS Absorber Layer Deposition: The polycrystalline CIGS thin film is the core of the solar
cell and is typically deposited by:

o Co-evaporation: This is a widely used method involving the simultaneous or sequential
evaporation of Copper, Indium, Gallium, and Selenium from different sources in a high-
vacuum environment.[4][10] A common approach is the three-stage process which
involves sequential deposition and reaction steps to form a high-quality CIGS film.[11]
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o Sputtering: This involves sputtering from Cu, In, Ga, and Se targets, or from a single
quaternary CIGS target.[5]

o Buffer Layer Deposition: A thin layer of CdS is most commonly deposited via chemical bath
deposition to form the p-n junction.[14] Alternative cadmium-free buffer layers like Zinc
Sulfide (ZnS) or Indium Sulfide (In2S3) are also being explored.[10]

e Window Layer and Front Contact: A transparent conducting oxide, typically a bilayer of
intrinsic Zinc Oxide (i-ZnO) and Al-doped ZnO (AZO), is sputtered on top of the buffer layer.

[5]

o Front Grid Metallization: A metal grid, such as Ni/Al, is deposited to complete the device.

Characterization Techniques

The performance and material properties of the fabricated solar cells are assessed using a
variety of characterization techniques:

o Structural Analysis: X-ray Diffraction (XRD) is used to determine the crystal structure, phase
purity, and grain size of the deposited films.[12]

e Morphological Analysis: Scanning Electron Microscopy (SEM) provides high-resolution
images of the surface morphology and cross-section of the solar cell, revealing layer
thicknesses and grain structure.[12]

o Optical Properties: UV-Vis-NIR Spectroscopy is employed to measure the absorbance,
transmittance, and reflectance of the films, from which the bandgap of the semiconductor
material can be determined.[12]

o Electrical Performance: Current-Voltage (I-V) measurements are conducted under simulated
solar illumination (typically AM1.5G, 100 mW/cm?) to determine the key performance
parameters: Voc, Jsc, FF, and PCE.[3]

e Quantum Efficiency (QE): External Quantum Efficiency (EQE) or Internal Quantum Efficiency
(IQE) measurements are performed to determine the ratio of collected charge carriers to
incident photons at different wavelengths.
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Visualizing the Processes

To better understand the experimental workflows and the comparative logic, the following

diagrams are provided.

SnS Solar Cell Fabrication Workflow

Substrate Cleaning
(Soda-Lime Glass)

Back Contact Deposition
(Mo Sputtering)

SnS Absorber Deposition
(e.g., Thermal Evaporation, ALD)

Annealing
(e.g., in H2S)

Buffer Layer Deposition
(e.g., CdS, Zn(0,S))

TCO Deposition
(e.g., ITO, AZO)

Front Grid Metallization
(e.g., Al)
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SnS Solar Cell Fabrication Workflow

CIGS Solar Cell Fabrication Workflow

Substrate Preparation
(Mo-coated SLG)

CIGS Absorber Deposition
(e.g., Co-evaporation)

Buffer Layer Deposition
(e.g., CdS via CBD)

Window Layer Deposition
(i-ZnO/AZO Sputtering)

Front Grid Metallization
(e.g., Ni/Al)
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CIGS Solar Cell Fabrication Workflow
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CIGS Solar Cells

SnS Solar Cells
leads to

Logical Comparison: SnS vs. CIGS

Attributes of CIGS

Disadvantages:
- Use of scarce elements (In, Ga)
- Potential toxicity (Cd in buffer)
- Complex quaternary compound

Advantages:
- High efficiency
- Mature technology
- Tunable bandgap

— Advantages:

Attributes of SnS

Disadvantages:
- Lower efficiency
- Prone to oxidation
- Phase control challenges

- Earth-abundant materials
- Non-toxic
- Simpler compound
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Logical Comparison: SnS vs. CIGS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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